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Compound of Interest

Compound Name: t-Boc-Aminooxy-pentane-amine

Cat. No.: B13706145

Technical Data: t-Boc-Aminooxy-pentane-amine

Introduction

t-Boc-Aminooxy-pentane-amine is a bifunctional linker molecule utilized in bioconjugation
and chemical synthesis. It features two primary reactive groups: a Boc-protected aminooxy
group and a primary amine. The tert-butyloxycarbonyl (Boc) protecting group provides stability
under various conditions and can be removed under mild acidic conditions to reveal the
reactive aminooxy functionality. The primary amine allows for conjugation to molecules
containing carboxylic acids or activated esters. This technical guide provides the core
physicochemical properties of this compound.

Physicochemical Properties

The fundamental chemical properties of t-Boc-Aminooxy-pentane-amine are summarized
below. The molecular weight is derived from its chemical formula, C10H22N203, based on the
atomic masses of its constituent elements.

Property Value Reference
Molecular Formula C10H22N203 [11121[3]
Molecular Weight 218.30 g/mol [1][2][3]
CAS Number 848349-01-9 [2][3]
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Elemental Composition and Molecular Weight Calculation

The molecular weight is calculated by summing the atomic weights of all atoms in the
molecular formula.

Atomic Weight  Total Weight (
Element Symbol Count

(g/mol) g/mol)
Carbon C 10 12.011 120.11
Hydrogen H 22 1.008 22.176
Nitrogen N 2 14.007 28.014
Oxygen O 3 15.999 47.997
Total 218.297

Note: The commonly cited molecular weight is rounded to 218.3 or 218.30.[1][3]

Chemical Reactivity and Applications

This compound serves as a linker in chemical synthesis.[1][2][3] The primary amine group is
reactive towards entities such as carboxylic acids and activated NHS esters.[2][3] Following the
deprotection of the Boc group, the resulting aminooxy group can react with aldehydes or
ketones to form a stable oxime bond, a common strategy in bioconjugation.[2][3]

This document is intended for research and scientific professionals. The information provided is
based on publicly available data. Experimental protocols and signaling pathways are not
applicable to the determination of a compound's molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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